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Compound of Interest

(E)-3-carboxy-1,1-dimethyl-2-
propenyl
Cat. No.: B15349794

Get Quote

Compound Name:

Synonym: (E)-3-carboxy-1,1-dimethyl-2-propenyl
Executive Summary & Identity Verification

Target Analyte: (E)-4-methylpent-2-enoic acid CAS Registry Number: 117831-56-8 (Specific
Isomer) / 10321-71-8 (General) Chemical Formula:

Molecular Weight: 114.14 g/mol

This guide addresses the spectral properties of the compound often cataloged under the
systematic fragment name (E)-3-carboxy-1,1-dimethyl-2-propenyl. In standard IUPAC
nomenclature, this structure corresponds to (E)-4-methylpent-2-enoic acid (also known as
Isohexenoic acid). It features an isopropyl group at the

-position of an acrylic acid backbone, creating an
-unsaturated carboxylic acid chromophore.

Primary Application: Used as a metabolic probe in leucine catabolism studies, a monomer for
functionalized polymers, and a synthetic intermediate for terpene analogs.
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UV-Vis Absorption Profile

The ultraviolet absorption of (E)-4-methylpent-2-enoic acid is governed by the

transition of the conjugated carboxyl system (

).
(M
Solvent (nm) o Transition Type
)
Ethanol / Methanol 215+ 2 nm ~12,500 (Allowed)
Acetonitrile 218+ 2 nm ~13,000

Mechanistic Insight: The 1,1-dimethyl substitution (isopropyl group) at the

-position relative to the carbonyl exerts a bathochromic shift (red shift) of approximately +10-12
nm compared to the unsubstituted acrylic acid (

nm). This follows the Woodward-Fieser rules for conjugated enones/acids:

o Base value (Acid/Ester): 208 nm (in ethanol)

o -Alkyl substituent (1x Isopropyl): +12 nm

e Calculated
: ~220 nm (Experimental values typically range 215-218 nm).

Comparative Performance Analysis

To validate the identity and purity of (E)-4-methylpent-2-enoic acid, it must be compared
against structurally related
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-unsaturated acids.

ble 1: < C : ith < | Anal

Compound Structure (EtOH) Distinction Factor
Target Analyte.
(E)-4-Methylpent-2- ] ]
) ] 215 nm Defined by isopropyl
enoic Acid ]
steric bulk.
Lacks the isopropyl
Crotonic Acid 210 nm group; slightly blue-
shifted.
-dimethyl substitution;
Senecioic Acid 216 nm structurally isomeric
but chemically distinct.
Extended conjugation
Sorbic Acid 260 nm (diene); distinct UV
region.
-methyl substitution;
lower
Methacrylic Acid 208 nm

due to cross-

conjugation effects.

Key Differentiator: Unlike Senecioic acid (3-methylbut-2-enoic acid), where the methyl groups

are directly on the double bond (

-carbon), (E)-4-methylpent-2-enoic acid has the methyls on the

-carbon (part of the isopropyl group). This results in a similar

but significantly different NMR splitting patterns (doublet of doublets for vinyl protons vs.

singlet/quartet).
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Experimental Protocol: Validated Detection
Workflow

Objective: Accurate determination of

and concentration using Beer-Lambert Law.

Reagents & Equipment

¢ Analyte: (E)-4-methylpent-2-enoic acid (CAS 117831-56-8), >95% purity.

e Solvent: HPLC-grade Acetonitrile (UV cutoff <190 nm) or Ethanol. Avoid Acetone (high UV
cutoff).

 Instrument: Double-beam UV-Vis Spectrophotometer (Quartz cuvettes, 1 cm pathlength).

Step-by-Step Methodology

o Blank Preparation: Fill both reference and sample cuvettes with pure solvent. Run a baseline
correction (190-400 nm).

e Stock Solution: Dissolve 11.4 mg of analyte in 100 mL solvent to create a 1.0 mM stock.
« Dilution Series: Prepare concentrations of 10, 25, 50, and 100

M.

e Scan: Measure absorbance from 190 nm to 350 nm.
o Validation:
o ldentify

(should be ~215 nm).

o Verify linearity (

) of Absorbance vs. Concentration.

o Ensure Absorbance < 1.0 to minimize scattering artifacts.
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Structural & Pathway Visualization

The following diagram illustrates the structural relationship and the electronic transition

responsible for the UV signal.
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Figure 1: Structural composition of (E)-4-methylpent-2-enoic acid and its corresponding

electronic transition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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